6-Cyclohexylidene-hexan-1-ol
Cat. No. B8403216
M. Wt: 182.30 g/mol
InChI Key: CZPFUGVJAAJERG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07091357B2
Procedure details
To a stired solution of 6-cyclohexylidene-hexanoic acid methyl ester (1.28 g, 6.10 mmol) in toluene (60 mL) was added DIBAL-H (15.3 mL, 1 M solution in hexane, 15.3 mmol) dropwise at 0° C. under N2. After stirring at 0° C. for 30 min, the reaction was quenched by MeOH (5 mL). Saturated aqueous sodium potassium tartrate (40 mL) was added to the reaction mixture. After string for 1 h, the organic layer was separated and the aqueous phase was extracted with ether. The combined organic layers were washed with water and brine and dried. Evaporation of the solvent gave 6-cyclohexylidene-hexan-1-ol (1.12 g, 100%) as a colorless oil: 1H NMR (300 MHz, CDCl3) δ 5.05 (1H, m), 3.62 (2H, t, J=6.6 Hz), 2.05 (6H, m), 1.42–1.64 (8H, m), 1.34 (2H, m); 13C NMR (75 MHz, CDCl3) δ 139.78, 121.25, 63.22, 37.43, 32.96, 30.22, 28.96, 28.11, 27.23, 25.58.
Name
6-cyclohexylidene-hexanoic acid methyl ester
Quantity
1.28 g
Type
reactant
Reaction Step One
Yield
100%
Identifiers
|
REACTION_CXSMILES
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C[O:2][C:3](=O)[CH2:4][CH2:5][CH2:6][CH2:7][CH:8]=[C:9]1[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1.CC(C[AlH]CC(C)C)C>C1(C)C=CC=CC=1>[C:9]1(=[CH:8][CH2:7][CH2:6][CH2:5][CH2:4][CH2:3][OH:2])[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1
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Inputs
Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
|
|
Details
|
After stirring at 0° C. for 30 min
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
the reaction was quenched by MeOH (5 mL)
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ADDITION
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Type
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ADDITION
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|
Details
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Saturated aqueous sodium potassium tartrate (40 mL) was added to the reaction mixture
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WAIT
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Type
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WAIT
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Details
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After string for 1 h
|
|
Duration
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1 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous phase was extracted with ether
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WASH
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Type
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WASH
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|
Details
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The combined organic layers were washed with water and brine
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried
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CUSTOM
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Type
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CUSTOM
|
|
Details
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Evaporation of the solvent
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CCCCC1)=CCCCCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.12 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 100.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
